Cas no 90434-01-8 (3-iodo-N-methylBenzamide)

3-iodo-N-methylBenzamide structure

Product Name:3-iodo-N-methylBenzamide

CAS No:90434-01-8

MF:C₈H₈INO

MW:261.059694290161

MDL:MFCD02859818

CID:2113664

PubChem ID:3384366

Update Time:2025-08-05

3-iodo-N-methylBenzamide Chemical and Physical Properties

Names and Identifiers

- 3-iodo-N-methylBenzamide
- 3-Iodo-N-methylbenzamide (ACI)
- Benzamide, m-iodo-N-methyl- (7CI)
- 3-Iodo-N-methyl-benzamide
- D83084
- STK086474
- NCGC00327035-01
- CS-0151052
- 90434-01-8
- AKOS003280946
- AB01322165-02
- 3-iodo-N-methylbenzenamide
- SCHEMBL2290042
- BS-18226
- DA-23501
- CJOMJVXNBHDPFJ-UHFFFAOYSA-N
- MFCD02859818
- MDL： MFCD02859818
- Inchi： 1S/C8H8INO/c1-10-8(11)6-3-2-4-7(9)5-6/h2-5H,1H3,(H,10,11)
- InChI Key： CJOMJVXNBHDPFJ-UHFFFAOYSA-N
- SMILES： O=C(C1C=C(I)C=CC=1)NC

Computed Properties

Exact Mass: 260.96506g/mol
Monoisotopic Mass: 260.96506g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 29.1Å²

Experimental Properties

Density: 1.7±0.1 g/cm3
Boiling Point: 342.3±25.0 °C at 760 mmHg
Flash Point: 160.8±23.2 °C
Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-iodo-N-methylBenzamide Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-iodo-N-methylBenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NR611-50mg	3-iodo-N-methylBenzamide	90434-01-8	97%	50mg	59.0CNY	2021-08-04
TRC	I724565-100mg	3-Iodo-N-methylbenzamide	90434-01-8		100mg	$133.00	2023-05-18
TRC	I724565-250mg	3-Iodo-N-methylbenzamide	90434-01-8		250mg	$259.00	2023-05-18
TRC	I724565-500mg	3-Iodo-N-methylbenzamide	90434-01-8		500mg	$391.00	2023-05-18
TRC	I724565-1g	3-Iodo-N-methylbenzamide	90434-01-8		1g	$552.00	2023-05-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NR611-1g	3-iodo-N-methylBenzamide	90434-01-8	97%	1g	469.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NR611-5g	3-iodo-N-methylBenzamide	90434-01-8	97%	5g	7796CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NR611-200mg	3-iodo-N-methylBenzamide	90434-01-8	97%	200mg	136.0CNY	2021-08-04
eNovation Chemicals LLC	Y1224626-10g	3-Iodo-N-methylbenzamide	90434-01-8	95%	10g	$450	2024-06-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1221692-100mg	3-Iodo-N-methylbenzamide	90434-01-8	97%	100mg	￥66.00	2024-04-26

3-iodo-N-methylBenzamide Production Method

Production Method 1

618-51-9

90434-01-8

Reaction Conditions

1.1 Reagents: Thionyl chloride ; 18 h, rt
1.2 Solvents: Water ; 16 h, 10 °C → rt

Reference

: Synthesis and redistribution reactions of asymmetric σ-arylplatinum(II) complexes containing 4,7-phenanthroline

Gallasch, David P.; Woodhouse, Susan L.; Rendina, Louis M., Journal of Organometallic Chemistry, 2004, 689(7), 1288-1294

Production Method 2

618-51-9

593-51-1

90434-01-8

Reaction Conditions

1.1 Reagents: Diisopropylethylamine , O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate Catalysts: 4-(Dimethylamino)pyridine Solvents: Tetrahydrofuran ; 20 min, rt
1.2 30 min, rt

Reference

: Optimization of 4,6-Disubstituted Pyrido[3,2-d]pyrimidines as Dual MNK/PIM Inhibitors to Inhibit Leukemia Cell Growth

Han, Yu; Zhang, Huimin; Wang, Shuxiang; Li, Bo; Xing, Kun; et al, Journal of Medicinal Chemistry, 2021, 64(18), 13719-13735

Production Method 3

618-51-9

96-31-1

90434-01-8

Reaction Conditions

1.1 Catalysts: Zirconium oxychloride octahydrate ; 15 min

Reference

: Zirconyl chloride: an efficient, water-tolerant, and reusable catalyst for the synthesis of N-methylamides

Talukdar, Dhrubajyoti; Saikia, Lakhinath; Thakur, Ashim Jyoti, Synlett, 2011, (11), 1597-1601

Production Method 4

1197171-76-8

90434-01-8

Reaction Conditions

1.1 Reagents: Potassium iodide , Oxygen Catalysts: 1,10-Phenanthroline , Copper oxide (Cu2O) Solvents: Methanol , Water ; rt; 1 h, 80 °C; 80 °C → rt

Reference

: Sterically controlled iodination of arenes via iridium-catalyzed C-H borylation

Partridge, Benjamin M.; Hartwig, John F., Organic Letters, 2013, 15(1), 140-143

Production Method 5

618-51-9

593-51-1

90434-01-8

Reaction Conditions

1.1 Reagents: Triethylamine , 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 12 h, rt

Reference

: Iridium-catalyzed, ligand-controlled directed alkynylation and alkenylation of arenes with terminal alkynes

Sun, Xin; Zhao, Wei; Li, Bi-Jie, Chemical Communications (Cambridge, 2020, 56(8), 1298-1301